N-(2-methoxybenzyl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-12-8-9-15(10-13(12)2)21(18,19)17-11-14-6-4-5-7-16(14)20-3/h4-10,17H,11H2,1-3H3
• InChI Key: PYJPOZCPHFDITD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2OC)C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-(2-methoxybenzyl)-3,4-dimethylbenzenesulfonamide, also known as Methylsulfonylbenzylamine (MSBA), is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been synthesized through various methods. MSBA has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of MSBA is not fully understood. However, it has been suggested that MSBA may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. MSBA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
MSBA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis. MSBA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MSBA has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MSBA in lab experiments is its high yield in synthesis. Additionally, MSBA has shown potential in various fields of research, making it a versatile compound for scientific studies. However, one limitation of using MSBA in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research of MSBA. One direction is to further investigate its potential as an anti-inflammatory agent and its mechanism of action. Another direction is to explore its potential as a therapeutic agent for neurodegenerative diseases. Additionally, there is potential for MSBA to be used in combination with other compounds for enhanced therapeutic effects. Overall, MSBA has shown potential in various fields of research and warrants further investigation.

Synthesis Methods

MSBA can be synthesized through various methods. One of the most common methods involves the reaction between 2-methoxybenzylamine and 3,4-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields MSBA as a white solid with a high yield of up to 90%.

Scientific Research Applications

MSBA has been used in various scientific research studies due to its potential in medicinal chemistry, pharmacology, and biochemistry. It has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. MSBA has also been shown to have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.